Cas no 1276023-38-1 (benzyl N-[(1S)-1-(3-chlorophenyl)-2-hydroxyethyl]carbamate)

• Product Name: benzyl N-[(1S)-1-(3-chlorophenyl)-2-hydroxyethyl]carbamate
• CAS No: 1276023-38-1
• MF: C₁₆H₁₆ClNO₃
• MW: 305.756143569946
• CID: 6483692
• PubChem ID: 165993901
• Update Time: 2025-05-22

benzyl N-[(1S)-1-(3-chlorophenyl)-2-hydroxyethyl]carbamate Chemical and Physical Properties

Names and Identifiers

• 1276023-38-1
• benzyl N-[(1S)-1-(3-chlorophenyl)-2-hydroxyethyl]carbamate
• EN300-37396935

• Inchi： 1S/C16H16ClNO3/c17-14-8-4-7-13(9-14)15(10-19)18-16(20)21-11-12-5-2-1-3-6-12/h1-9,15,19H,10-11H2,(H,18,20)/t15-/m1/s1
• InChI Key： DMAZDHVZYBSYER-OAHLLOKOSA-N
• SMILES： ClC1=CC=CC(=C1)[C@@H](CO)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 305.0818711g/mol
• Monoisotopic Mass: 305.0818711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 58.6Ų

Additional information on benzyl N-[(1S)-1-(3-chlorophenyl)-2-hydroxyethyl]carbamate

Benzyl N-[(1S)-1-(3-Chlorophenyl)-2-Hydroxyethyl]Carbamate: A Comprehensive Overview

Benzyl N-[(1S)-1-(3-chlorophenyl)-2-hydroxyethyl]carbamate, also known by its CAS number 1276023-38-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a benzyl group attached to a carbamate moiety, with a chiral center at the (1S) configuration. This stereochemistry plays a crucial role in its biological activity and pharmacokinetic properties.

The synthesis of benzyl N-[(1S)-1-(3-chlorophenyl)-2-hydroxyethyl]carbamate involves a multi-step process, often utilizing asymmetric catalysis to achieve the desired stereochemistry. Recent advancements in asymmetric synthesis have enabled the efficient production of this compound with high enantiomeric excess, making it more accessible for research and development purposes. The incorporation of the 3-chlorophenyl group introduces electronic and steric effects that influence the compound's reactivity and bioavailability.

Recent studies have explored the pharmacological properties of this compound, particularly its potential as a therapeutic agent. Research has shown that benzyl N-[(1S)-1-(3-chlorophenyl)-2-hydroxyethyl]carbamate exhibits promising activity in vitro against various enzyme targets, suggesting its potential role in treating conditions such as inflammation and neurodegenerative diseases. The hydroxyethyl group within the molecule contributes to its solubility and ability to interact with biological systems, further enhancing its therapeutic potential.

In terms of applications, this compound has been investigated for its role in drug delivery systems. Its unique structure allows for controlled release mechanisms, which are critical in optimizing drug efficacy and reducing side effects. Additionally, the compound's stability under physiological conditions makes it a viable candidate for use in pharmaceutical formulations.

The latest research on benzyl N-[(1S)-1-(3-chlorophenyl)-2-hydroxyethyl]carbamate has also focused on its interaction with biological membranes. Studies using advanced imaging techniques have revealed that the compound can modulate membrane fluidity, which has implications for its use in targeting specific cellular pathways. These findings underscore the importance of further research into its mechanism of action and potential therapeutic applications.

In conclusion, benzyl N-[(1S)-1-(3-chlorophenyl)-2-hydroxyethyl]carbamate (CAS No. 1276023-38-1) is a versatile compound with significant potential in the pharmaceutical industry. Its unique structure, combined with recent advancements in synthesis and pharmacological research, positions it as a promising candidate for future drug development efforts.